Cas no 1955498-74-4 (rac-(2R,3R)-4-ethyl-3-(1-methyl-1H-pyrazol-4-yl)morpholin-2-ylmethanamine, trans)

• Product Name: rac-(2R,3R)-4-ethyl-3-(1-methyl-1H-pyrazol-4-yl)morpholin-2-ylmethanamine, trans
• CAS No: 1955498-74-4
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• MDL: MFCD30181846
• CID: 5241042
• PubChem ID: 122164140
• Update Time: 2025-10-29

rac-(2R,3R)-4-ethyl-3-(1-methyl-1H-pyrazol-4-yl)morpholin-2-ylmethanamine, trans Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinemethanamine, 4-ethyl-3-(1-methyl-1H-pyrazol-4-yl)-, (2R,3R)-rel-
• rac-(2R,3R)-4-ethyl-3-(1-methyl-1H-pyrazol-4-yl)morpholin-2-ylmethanamine, trans

• MDL： MFCD30181846
• Inchi： 1S/C11H20N4O/c1-3-15-4-5-16-10(6-12)11(15)9-7-13-14(2)8-9/h7-8,10-11H,3-6,12H2,1-2H3/t10-,11-/m1/s1
• InChI Key： MOAMHZRMACVAMG-GHMZBOCLSA-N
• SMILES： N1(CC)CCO[C@H](CN)[C@H]1C1=CN(C)N=C1

Additional information on rac-(2R,3R)-4-ethyl-3-(1-methyl-1H-pyrazol-4-yl)morpholin-2-ylmethanamine, trans

Comprehensive Overview of rac-(2R,3R)-4-ethyl-3-(1-methyl-1H-pyrazol-4-yl)morpholin-2-ylmethanamine, trans (CAS No. 1955498-74-4)

The compound rac-(2R,3R)-4-ethyl-3-(1-methyl-1H-pyrazol-4-yl)morpholin-2-ylmethanamine, trans (CAS No. 1955498-74-4) is a structurally unique chiral molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex morpholine core, combined with a pyrazole substituent, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given its ability to modulate neurotransmitter activity. The trans configuration of this compound further enhances its stereochemical specificity, which is critical for targeted therapeutic effects.

In recent years, the demand for chiral building blocks like rac-(2R,3R)-4-ethyl-3-(1-methyl-1H-pyrazol-4-yl)morpholin-2-ylmethanamine, trans has surged due to their role in asymmetric synthesis. This compound's ethyl and methyl groups contribute to its lipophilicity, improving membrane permeability—a key factor in drug bioavailability. Its CAS No. 1955498-74-4 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Users often inquire about its synthetic routes, purity standards, and analytical methods, highlighting its importance in quality control and regulatory compliance.

The integration of AI-driven drug design has further propelled interest in this compound. Computational models predict its interactions with G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. Additionally, its pyrazole moiety is a common motif in kinase inhibitors, aligning with current trends in cancer therapeutics. These attributes make rac-(2R,3R)-4-ethyl-3-(1-methyl-1H-pyrazol-4-yl)morpholin-2-ylmethanamine, trans a versatile tool for researchers exploring structure-activity relationships (SAR).

From a commercial perspective, suppliers and manufacturers emphasize the compound's scalable synthesis and cost-effectiveness. Its CAS No. 1955498-74-4 is often associated with inquiries about bulk availability and custom synthesis services. Environmental and safety considerations are also prominent, with users seeking data on its ecotoxicology and green chemistry compatibility. This aligns with the growing emphasis on sustainable pharmaceutical production.

In summary, rac-(2R,3R)-4-ethyl-3-(1-methyl-1H-pyrazol-4-yl)morpholin-2-ylmethanamine, trans represents a cutting-edge intersection of chiral chemistry, drug discovery, and computational biology. Its multifaceted applications and evolving research landscape ensure its continued relevance in both academic and industrial settings.